Cas no 179123-08-1 (Pyrido[2,3-b]pyrazin-3(4H)-one, 2-methoxy-)

• Product Name: Pyrido[2,3-b]pyrazin-3(4H)-one, 2-methoxy-
• CAS No: 179123-08-1
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD24599383
• CID: 5220673
• PubChem ID: 124706239
• Update Time: 2025-10-29

Pyrido[2,3-b]pyrazin-3(4H)-one, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazin-3(4H)-one, 2-methoxy-

• MDL： MFCD24599383
• Inchi： 1S/C8H7N3O2/c1-13-8-7(12)11-6-5(10-8)3-2-4-9-6/h2-4H,1H3,(H,9,11,12)
• InChI Key： NADQMPGHDWOWGJ-UHFFFAOYSA-N
• SMILES： C12=NC=CC=C1N=C(OC)C(=O)N2

Additional information on Pyrido[2,3-b]pyrazin-3(4H)-one, 2-methoxy-

Pyrido[2,3-b]pyrazin-3(4H)-one, 2-methoxy- (CAS No. 179123-08-1): A Comprehensive Overview

Pyrido[2,3-b]pyrazin-3(4H)-one, 2-methoxy- (CAS No. 179123-08-1) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrido[2,3-b]pyrazinone class, which is known for its diverse biological activities and potential therapeutic applications. The presence of a methoxy group at the 2-position of the pyrazinone ring enhances its pharmacological properties, making it a promising candidate for further investigation.

The structure of Pyrido[2,3-b]pyrazin-3(4H)-one, 2-methoxy- features a fused bicyclic system consisting of a pyridine ring and a pyrazine ring. The 3(4H)-one functionality introduces a carbonyl group at the 3-position, which can participate in various chemical reactions and interactions with biological targets. The methoxy group at the 2-position adds an additional layer of complexity to its reactivity and biological activity.

Recent studies have highlighted the pharmacological potential of this compound. Researchers have been particularly interested in its ability to modulate various enzymatic and receptor systems. For instance, studies suggest that Pyrido[2,3-b]pyrazin-3(4H)-one, 2-methoxy- may exhibit inhibitory effects on certain kinases and other enzymes involved in cellular signaling pathways. These pathways are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

In the context of cancer research, Pyrido[2,3-b]pyrazin-3(4H)-one, 2-methoxy- has been investigated for its potential to inhibit the growth of tumor cells. Preliminary experiments have shown that it can interfere with critical signaling pathways that promote cell proliferation and survival. The methoxy group plays a crucial role in these interactions by influencing the compound's binding affinity to target proteins.

Another area of interest is the anti-inflammatory properties of this compound. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. Studies indicate that Pyrido[2,3-b]pyrazin-3(4H)-one, 2-methoxy- can modulate inflammatory responses by interacting with key mediators such as cytokines and chemokines. The structural features of the compound allow it to bind to these mediators effectively, thereby reducing inflammation.

The neuroprotective effects of Pyrido[2,3-b]pyrazin-3(4H)-one, 2-methoxy- are also under investigation. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of toxic protein aggregates and oxidative stress. Research suggests that this compound can help mitigate these pathological processes by acting on specific molecular targets involved in neuroprotection.

From a synthetic chemistry perspective, Pyrido[2,3-b]pyrazin-3(4H)-one, 2-methoxy- presents an interesting challenge due to its complex structure. Synthetic routes have been developed to access this compound efficiently while maintaining high purity standards. These methods often involve multi-step organic transformations that require careful optimization to ensure regioselectivity and yield.

The biotransformation of Pyrido[2,3-b]pyrazin-3(4H)-one, 2-methoxy- in vivo is another critical aspect that has been studied extensively. Understanding how the body metabolizes this compound is essential for determining its therapeutic efficacy and potential side effects. Metabolic studies have revealed that it undergoes various transformations involving Phase I and Phase II enzymatic reactions.

In conclusion, Pyrido[2,3-b]pyrazin-3(4H)-one, 2-methoxy- (CAS No. 179123-08-1) is a versatile heterocyclic compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research in drug discovery and development. Continued investigation into its pharmacological properties will likely uncover new therapeutic opportunities across various disease areas.